Ceramides

Ceramides are a class of lipid molecules crucial for maintaining the integrity and barrier function of skin. They naturally occur in high concentrations within the stratum corneum, the outermost layer of the epidermis. These lipids play a vital role in regulating water retention, thereby preventing excessive transepidermal water loss (TEWL). Ceramides also help to maintain the natural protective barrier against external irritants and pathogens. They are often included in skincare formulations to improve skin hydration, reduce trans-epidermal water loss, and enhance the overall barrier function of the skin. Studies have shown that ceramides can effectively soothe dryness, irritation, and eczema-like symptoms. Additionally, their ability to promote wound healing makes them a valuable ingredient in various dermatological treatments.